1,3-Dipalmitoyl-2-oleoylglycerol
1,3-Dipalmitoyl-2-oleoylglycerol
(Z)-2-(Oleoyloxy)propane-1,3-diyl dipalmitate is a natural product found in Leucaena leucocephala with data available.
Brand Name:
Vulcanchem
CAS No.:
2190-25-2
VCID:
VC21169968
InChI:
InChI=1S/C53H100O6/c1-4-7-10-13-16-19-22-25-26-29-32-35-38-41-44-47-53(56)59-50(48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2)49-58-52(55)46-43-40-37-34-31-28-24-21-18-15-12-9-6-3/h25-26,50H,4-24,27-49H2,1-3H3
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C53H100O6
Molecular Weight:
833.4 g/mol
1,3-Dipalmitoyl-2-oleoylglycerol
CAS No.: 2190-25-2
Cat. No.: VC21169968
Molecular Formula: C53H100O6
Molecular Weight: 833.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (Z)-2-(Oleoyloxy)propane-1,3-diyl dipalmitate is a natural product found in Leucaena leucocephala with data available. |
|---|---|
| CAS No. | 2190-25-2 |
| Molecular Formula | C53H100O6 |
| Molecular Weight | 833.4 g/mol |
| IUPAC Name | 1,3-di(hexadecanoyloxy)propan-2-yl octadec-9-enoate |
| Standard InChI | InChI=1S/C53H100O6/c1-4-7-10-13-16-19-22-25-26-29-32-35-38-41-44-47-53(56)59-50(48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2)49-58-52(55)46-43-40-37-34-31-28-24-21-18-15-12-9-6-3/h25-26,50H,4-24,27-49H2,1-3H3 |
| Standard InChI Key | FDCOHGHEADZEGF-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Melting Point | 37.2°C |
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